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Compound of Interest

Compound Name: Furan-2-carbonyl azide

CAS No.: 20762-98-5

Cat. No.: B1273532 Get Quote

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic:

Synthesis, Stability, and Safety of Furan-2-carbonyl azide Ticket ID: F2CA-SYN-001

⚠️ CRITICAL SAFETY DIRECTIVE: READ BEFORE
EXPERIMENTATION
Hazard Alert: Furan-2-carbonyl azide (

) is an energetic acyl azide.

C/N Ratio Violation: The Carbon-to-Nitrogen ratio is 1.66 (5 carbons / 3 nitrogens). This

violates the "Rule of Six" (which recommends

for safety), classifying this compound as highly explosive.

Shock Sensitivity: Do not use metal spatulas (risk of friction ignition or formation of heavy

metal azides). Use Teflon or wood.

Thermal Instability: Decomposition to 2-furyl isocyanate begins at 63°C (DSC onset).

Module 1: Synthesis & Reaction Optimization
User Query: "My yield is inconsistent, and I observe gas evolution during the azide formation

step. What is happening?"
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The Mechanism & Causality
The synthesis typically proceeds via nucleophilic acyl substitution of 2-furoyl chloride with

sodium azide. Gas evolution (

) indicates the Curtius Rearrangement is triggering prematurely, converting your product into 2-
furyl isocyanate before isolation.

Troubleshooting Guide
Symptom Probable Cause Corrective Action

Gas Evolution (

)
Reaction temperature > 20°C

Maintain reaction at 0°C to

5°C. The rearrangement

activation energy is low for

furan derivatives.

Low Yield Hydrolysis of Acid Chloride

Ensure 2-furoyl chloride is

freshly distilled or free of furoic

acid. Use anhydrous

acetone/toluene.

Incomplete Reaction Poor solubility of

Activate

by triturating with hydrazine

hydrate (trace) or use a phase

transfer catalyst (e.g., aliquat

336) if using a biphasic

system.

Precipitate is Sticky Polymerization of Furan Ring

Furan rings are acid-sensitive.

Ensure the system is buffered

or strictly neutral. Avoid strong

Lewis acids.

Validated Protocol: The "Cold-Stream" Method
Standard batch synthesis often fails due to localized heating. Use this self-validating protocol:

Preparation: Dissolve 2-furoyl chloride (1.0 eq) in acetone (
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).

Activation: Prepare a saturated solution of

(1.2 eq) in water.

The Critical Step: Add the azide solution to the chloride dropwise at 0°C.

Validation: Monitor IR. Disappearance of Acid Chloride (

) and appearance of Acyl Azide doublet (

).

Quench: Do not heat. Pour into ice water to precipitate the azide if solid isolation is

absolutely necessary.

Module 2: Stability & Curtius Rearrangement
User Query: "How do I know if my product has degraded? Can I store it?"

Diagnostic Logic
Furan-2-carbonyl azide is kinetically unstable. It seeks to release

to form the isocyanate.[1] This process is accelerated by heat and polar solvents.

IR Spectrum Diagnostics (The "Fingerprint" Check)
Use this table to interpret your FTIR data immediately after workup:
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Functional Group
Wavenumber (

)
Status

Acyl Azide (

)
2140 - 2160 (Strong, Split) Target Product Intact

Isocyanate (

)
2260 - 2280 (Very Strong) Decomposed (Rearranged)

Carbonyl (

)
1680 - 1700 Normal for Acyl Azide

Acid Impurity (

)
2500 - 3300 (Broad) Hydrolysis occurred

Visualizing the Decomposition Pathway
The following diagram illustrates the thermal risks and the irreversible transition to the

isocyanate.
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Click to download full resolution via product page

Figure 1: Reaction pathway showing the critical thermal instability point where the target azide

rearranges to the isocyanate.

Module 3: Isolation & Safety Protocols
User Query: "Can I distill the product to purify it?"
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Response:ABSOLUTELY NOT. Distillation of furan-2-carbonyl azide will likely result in a

detonation. The heat required to vaporize the compound overlaps with its decomposition

exotherm.

Safe Isolation Workflow
Extraction: Use Diethyl Ether or Dichloromethane (cold).

Washing: Wash with 5%

(cold) to remove unreacted acid.

Drying: Use

. Do not use reactive drying agents like Calcium Hydride.

Concentration:

Preferred: Use the solution directly in the next step.

If solid is needed: Evaporate solvent under high vacuum at Room Temperature (never use

a water bath > 25°C).

Crystallization: If an oil forms, induce crystallization by adding cold Hexane.

Emergency Procedures
Spill: Do not wipe with dry cloths (static shock risk). Cover with wet sand, then neutralize with

10% Cerium Ammonium Nitrate (CAN) solution or dilute NaOH (hydrolysis to non-explosive

furoate + azide ion, then quench azide).

Waste: Quench all azide waste with excess sodium nitrite (

) and sulfuric acid (in a fume hood) to convert azide to nitrous oxide, OR use specific
commercial azide quenching kits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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